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Abstract

Sodium Lauroyl Lactylate (SLL) is a versatile and naturally derived anionic surfactant and
emulsifier extensively utilized in the cosmetic, pharmaceutical, and food industries. Formed
from the esterification of lauric acid with the sodium salt of lactic acid, SLL exhibits a unique
combination of properties including effective emulsification, mild detergency, significant
moisturizing capabilities, and antimicrobial activity.[1][2] This technical guide provides a
comprehensive overview of the core physicochemical properties of Sodium Lauroyl Lactylate,
detailed experimental protocols for their determination, and an exploration of its mechanisms of
action, particularly in relation to its interaction with biological membranes and the skin barrier.
This document is intended to serve as a critical resource for researchers, scientists, and
professionals engaged in formulation and drug development.

Core Physicochemical Properties

The functional efficacy of Sodium Lauroyl Lactylate in various applications is dictated by its
distinct physicochemical characteristics. These properties are summarized below.

Table 1: General Physicochemical Properties of Sodium
Lauroyl Lactylate
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Property Value Source(s)
INCI Name Sodium Lauroyl Lactylate [2]
CAS Number 13557-75-0 [2]
Molecular Formula Ci1sH31NaOe [2]
Molecular Weight 366.4 g/mol [3]

White to off-white waxy
Appearance , [2]
solid/powder

pH (10% Aqueous Solution) 5.0-6.5 [4]

Table 2: Quantitative Physicochemical Parameters of

Sadium Lauroyl Lactylate

Parameter Value/Range Source(s)
Melting Point 55-59 °C [5]
Boiling Point 460.3 °C (estimated) [6]

B Partially soluble/dispersible in
Solubility L . [51[7]
water; highly soluble in oils

Specific Gravity (at 25°C) 1.05-1.15 [4]
HLB Value 14.4 (Calculated) [4]
Acid Value (mg KOH/g) 60 - 110 [4]
Saponification Value (mg

260 - 320 [4]
KOH/q)
Critical Micelle Concentration

~2 mM [8]

(CMC)

Detailed Physicochemical Analysis
Amphiphilic Nature and Surfactant Activity

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.specialchem.com/cosmetics/inci-ingredients/sodium-lauroyl-lactylate
https://www.specialchem.com/cosmetics/inci-ingredients/sodium-lauroyl-lactylate
https://www.specialchem.com/cosmetics/inci-ingredients/sodium-lauroyl-lactylate
https://store.astm.org/d0087-07a.html
https://www.specialchem.com/cosmetics/inci-ingredients/sodium-lauroyl-lactylate
http://www.waxpedia.org/wiki/index.php?title=Melting_point
https://www.benchchem.com/product/b12729394?utm_src=pdf-body
https://standards.iteh.ai/catalog/standards/astm/c60f5b08-f396-4029-8cf9-88166094188b/astm-d5558-952017
https://en.wikipedia.org/wiki/Hydrophilic-lipophilic_balance
https://standards.iteh.ai/catalog/standards/astm/c60f5b08-f396-4029-8cf9-88166094188b/astm-d5558-952017
https://www.scribd.com/document/820465385/ASTM-D87
http://www.waxpedia.org/wiki/index.php?title=Melting_point
http://www.waxpedia.org/wiki/index.php?title=Melting_point
http://www.waxpedia.org/wiki/index.php?title=Melting_point
http://www.waxpedia.org/wiki/index.php?title=Melting_point
https://pubmed.ncbi.nlm.nih.gov/37298235/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12729394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sodium Lauroyl Lactylate is an amphiphilic molecule, possessing a lipophilic (oil-loving)
lauroyl tail and a hydrophilic (water-loving) lactylate headgroup. This dual nature allows it to
position itself at oil-water interfaces, reducing the interfacial tension between the two phases.
This is the fundamental principle behind its function as a surfactant and emulsifier, enabling the
stable mixing of oil and water-based ingredients into a homogenous emulsion.[1][9]

The diagram below illustrates the orientation of SLL molecules at an oil-water interface, forming
a stable emulsion.
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Aqueous Phase (Water)

Oil-Water Interface SLL Molecule Hydrophilic Head
(Lactylate)

Lipid Phase (Oil Droplet)
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Sodium Lauroyl
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Mild Cleansing

/ Stratum COTe/um/
orneocytes) [(

Lipid Matrix Natural Moisturizing
Ceramides, Cholesterol, Fatty Acids) Factors (NMF)
Water Retention

\ \ Effects on Skin Barrier / J

Enhanced Moisturization Lipid Barrier Acidic pH Maintenance Microbiome Modulation
(Reduced TEWL) Reinforcement P (Inhibits Pathogens)

Lauric Acid Integration

Lactic Acid Contribution Antimicrobial Action

(c

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12729394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

SLL Stock Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Sodium Lauroyl Lactylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12729394#physicochemical-properties-of-lauroyl-
lactylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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